Cas no 2171785-84-3 (methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate)

• Product Name: methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate
• CAS No: 2171785-84-3
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 6276410
• PubChem ID: 165606502
• Update Time: 2025-05-19

methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate
• EN300-1633485
• 2171785-84-3

• Inchi： 1S/C11H9F3N2O2/c1-18-11(17)9(15)4-3-16-10-6(13)2-5(12)8(14)7(4)10/h2-3,9,16H,15H2,1H3
• InChI Key： YVIQBGBAZILPOY-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C2=C1C(=CN2)C(C(=O)OC)N)F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate

Comprehensive Overview of Methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate (CAS No. 2171785-84-3)

Methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate (CAS No. 2171785-84-3) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of amino acid esters, characterized by its unique trifluoro-substituted indole core. Its molecular structure combines the versatility of indole scaffolds with the metabolic stability imparted by fluorine atoms, making it a subject of growing interest in drug discovery and material science.

The 4,5,7-trifluoro-1H-indol-3-yl moiety in this compound enhances its lipophilicity and bioavailability, key factors in optimizing pharmacokinetic properties. Researchers are particularly intrigued by its potential as a building block for novel heterocyclic compounds, especially in the development of kinase inhibitors and GPCR-targeted therapeutics. The ester group (methyl acetate) further provides synthetic flexibility for subsequent derivatization, a feature highly valued in medicinal chemistry.

Recent studies highlight the compound's relevance in addressing current challenges in precision medicine and targeted drug delivery. Its fluorinated structure aligns with the pharmaceutical industry's focus on fluorine-containing drugs, which account for over 20% of FDA-approved pharmaceuticals. The electron-withdrawing effects of fluorine atoms can influence molecular interactions and binding affinity, making this compound valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate offers multiple sites for modification, including the amino group, ester functionality, and indole nitrogen. This versatility enables the creation of diverse molecular libraries for high-throughput screening. The compound's stability under various conditions makes it suitable for combinatorial chemistry approaches, particularly in fragment-based drug design.

In agrochemical applications, the trifluoroindole structure demonstrates potential for developing novel plant growth regulators and pest control agents. The fluorine substitutions may enhance compound uptake and translocation in plants while resisting microbial degradation. These properties are increasingly important as the agricultural sector seeks environmentally sustainable solutions with reduced application frequencies.

Analytical characterization of CAS No. 2171785-84-3 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's distinct 1H-indol-3-yl pattern creates recognizable spectral signatures, facilitating quality control in synthetic processes. Recent advancements in computational chemistry have enabled more accurate predictions of its physicochemical properties and potential biological activities.

The growing demand for fluorinated pharmaceuticals has spurred interest in efficient synthetic routes to compounds like methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate. Current research explores green chemistry approaches to its production, including catalytic methods that minimize waste and energy consumption. These developments align with the pharmaceutical industry's commitment to sustainable manufacturing practices.

As a research chemical, proper handling of this compound requires standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment should be used when working with this material. Storage recommendations typically include protection from moisture and maintenance at controlled temperatures to ensure long-term stability.

The future applications of methyl 2-amino-2-(4,5,7-trifluoro-1H-indol-3-yl)acetate may expand into materials science, particularly in the development of organic electronic materials. The electron-deficient nature of the trifluoroindole system could facilitate charge transport in molecular electronic devices. This interdisciplinary potential makes the compound a fascinating subject for both academic and industrial research teams.

For researchers investigating structure-property relationships in heterocyclic compounds, CAS No. 2171785-84-3 provides a valuable case study. The strategic placement of fluorine atoms offers insights into how subtle molecular modifications can dramatically alter biological activity and physical characteristics. These findings contribute to the broader understanding of molecular design principles in medicinal chemistry.